Cas no 1310949-59-7 ((3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane)

(3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane is a sterically hindered silane reagent commonly employed in organic synthesis, particularly for the protection of hydroxyl groups. The tert-butyldiphenylsilyl (TBDPS) moiety provides robust protection under basic and nucleophilic conditions, while the bromomethyl functionality allows for further derivatization. This compound is advantageous due to its stability in diverse reaction conditions, including Grignard and lithiation reactions, making it suitable for multi-step synthetic routes. The bulky substituents enhance selectivity during protection and deprotection steps. Its crystalline nature facilitates purification and handling. This reagent is particularly useful in complex molecule synthesis, such as natural products and pharmaceuticals, where precise hydroxyl group manipulation is required.
(3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane structure
1310949-59-7 structure
Product Name:(3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane
CAS No:1310949-59-7
MF:C21H29BrOSi
MW:405.443866491318
MDL:MFCD34178987
CID:5188185
Update Time:2026-03-05

(3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane
    • SY289161
    • E86173
    • Benzene, 1,1'-[(3-bromo-2,2-dimethylpropoxy)(1,1-dimethylethyl)silylene]bis-
    • MDL: MFCD34178987
    • Inchi: 1S/C21H29BrOSi/c1-20(2,3)24(18-12-8-6-9-13-18,19-14-10-7-11-15-19)23-17-21(4,5)16-22/h6-15H,16-17H2,1-5H3
    • InChI Key: JCVKPTLNWPUTJR-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)CO[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Topological Polar Surface Area: 9.2

(3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane Pricemore >>

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Additional information on (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane

Introduction to (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane (CAS No. 1310949-59-7)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane (CAS No. 1310949-59-7) stands out as a versatile intermediate with significant applications in organic synthesis and industrial processes. This compound, characterized by its unique structural and functional properties, has garnered attention in recent years due to its utility in the development of novel materials and bioactive molecules.

The molecular structure of (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane consists of a silane backbone substituted with a brominated alkoxy group and a tert-butylphenyl moiety. The presence of the bromine atom at the 3-position of the 2,2-dimethylpropoxy group enhances its reactivity, making it a valuable building block for further functionalization. This reactivity is particularly useful in cross-coupling reactions, where it serves as a precursor for the synthesis of more complex organic molecules.

In recent years, there has been a surge in research focused on silicon-containing compounds due to their broad spectrum of applications. Silicon-based reagents are widely employed in the synthesis of pharmaceuticals, polymers, and specialty chemicals. The (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane compound is no exception and has been utilized in various synthetic protocols to introduce silicon-based functionalities into organic molecules. Its ability to undergo regioselective transformations makes it an indispensable tool for synthetic chemists.

One of the most notable applications of (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane is in the field of drug discovery. The compound's silane moiety can be easily converted into other functional groups such as ethers or thioethers, which are crucial for drug molecule design. For instance, researchers have leveraged this compound to synthesize novel heterocyclic compounds that exhibit promising biological activities. These activities range from anti-inflammatory to anticancer properties, underscoring the importance of silicon-based intermediates in medicinal chemistry.

The role of (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane in materials science is equally noteworthy. Its incorporation into polymer matrices can enhance material properties such as thermal stability and mechanical strength. Additionally, the compound's ability to form stable organosilicon bonds has been exploited in the development of advanced coatings and adhesives. These materials find applications in industries ranging from aerospace to automotive, where high-performance materials are essential.

The synthesis of (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the reaction of a suitable silicate with a brominated alcohol derivative under controlled conditions. The tert-butylphenyl group is introduced through subsequent reactions that ensure regioselectivity and high yield. This synthetic route underscores the compound's versatility and its potential for large-scale production.

Recent advancements in catalytic systems have further expanded the applications of (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane. Transition metal catalysts, particularly palladium and copper complexes, have been employed to facilitate cross-coupling reactions involving this compound. These reactions enable the efficient construction of complex molecular architectures and have opened new avenues for synthetic innovation. The ability to perform these reactions under mild conditions has made this compound an attractive choice for both academic and industrial research.

The safety profile of (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane is another critical aspect that merits discussion. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe usage. Storage conditions should be controlled to prevent degradation, and personal protective equipment should be used when handling the compound in laboratory settings. These precautions are essential for maintaining both operational efficiency and worker safety.

In conclusion, (3-Bromo-2,2-dimethylpropoxy)(tert-butyl)diphenylsilane (CAS No. 1310949-59-7) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthetic applications across multiple disciplines. As research continues to uncover new uses for silicon-containing compounds, this particular silane is poised to remain at the forefront of chemical innovation.

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